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Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gamma-Caprolactone (γ-Caprolactone) is a valuable cyclic ester with applications in the

synthesis of polymers, pharmaceuticals, and as a flavoring agent. For many of these

applications, particularly in drug development and polymer chemistry, high purity of the

monomer is critical to ensure predictable reaction kinetics, final product quality, and to avoid the

introduction of unwanted side products. Commercial grades of γ-Caprolactone may contain

impurities such as residual starting materials, byproducts from synthesis, or degradation

products. Vacuum distillation is a highly effective method for purifying γ-Caprolactone, as it

allows for distillation at temperatures below its atmospheric boiling point, thus preventing

thermal decomposition. This application note provides a detailed protocol for the purification of

γ-Caprolactone by vacuum distillation.

Data Presentation
The efficiency of vacuum distillation is evident from the significant reduction in the boiling point

of γ-Caprolactone under reduced pressure. This allows for a gentle purification process,

minimizing the risk of thermal degradation.
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Parameter Value Reference

Atmospheric Boiling Point 219 °C

Boiling Point at 10 mmHg 82-85 °C

Boiling Point at 2 mmHg 61-62 °C

Typical Commercial Purity ≥98% [1]

Achievable Purity Post-

Distillation
>99.5% [2]

Experimental Protocols
This section outlines a comprehensive protocol for the purification of γ-Caprolactone by

vacuum distillation. The procedure includes a pre-treatment step to remove water, followed by

the vacuum distillation process.

Materials and Equipment
γ-Caprolactone (commercial grade, ≥98%)

Calcium hydride (CaH₂)

Drying agent (e.g., molecular sieves 4Å)

Round-bottom flask

Short-path distillation head with condenser and collection flask(s)

Heating mantle with a magnetic stirrer

Magnetic stir bar

Thermometer and adapter

Vacuum pump (capable of achieving <10 mmHg)

Manometer or vacuum gauge
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Cold trap (optional but recommended to protect the vacuum pump)

Inert gas (e.g., Nitrogen or Argon)

Standard laboratory glassware and clamps

Pre-treatment: Drying of γ-Caprolactone
Moisture is a common impurity that can interfere with subsequent reactions, such as

polymerization. Therefore, it is crucial to dry the γ-Caprolactone before distillation.

Place the commercial-grade γ-Caprolactone in a dry round-bottom flask equipped with a

magnetic stir bar.

Add calcium hydride (CaH₂) to the flask (approximately 1-2 g per 100 mL of lactone).

Seal the flask with a septum and purge with an inert gas.

Stir the mixture at room temperature for at least 12 hours to ensure complete removal of

water.

Vacuum Distillation Procedure
Apparatus Setup:

Assemble the vacuum distillation apparatus as shown in the workflow diagram below.

Ensure all glassware is clean and dry.

Use a short-path distillation head to minimize product loss.

Apply a thin layer of vacuum grease to all ground-glass joints to ensure a good seal.

Place a magnetic stir bar in the distillation flask.

Insert a thermometer into the distillation head to monitor the vapor temperature.

Connect the vacuum source to the distillation apparatus, including a manometer to monitor

the pressure. A cold trap between the apparatus and the pump is recommended.
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Distillation:

Decant the dried γ-Caprolactone from the calcium hydride into the distillation flask.

Begin stirring the liquid.

Slowly evacuate the system using the vacuum pump.

Once the desired pressure (e.g., 10 mmHg) is reached and stable, begin heating the

distillation flask using the heating mantle.

Increase the temperature gradually to avoid bumping.

Collect a forerun fraction, which will contain any low-boiling impurities.

Monitor the vapor temperature. The main fraction of purified γ-Caprolactone will distill at a

constant temperature corresponding to the pressure in the system (e.g., 82-85 °C at 10

mmHg).

Collect the main fraction in a separate, clean collection flask.

Stop the distillation when the temperature starts to rise or drop, or when only a small

amount of residue remains in the distillation flask.

Post-Distillation Handling:

Allow the apparatus to cool to room temperature before slowly releasing the vacuum and

introducing an inert gas.

Transfer the purified γ-Caprolactone to a clean, dry storage container.

For long-term storage and to maintain purity, store the purified product over a drying agent

like molecular sieves in a tightly sealed container, preferably under an inert atmosphere

and refrigerated.

Visualizations
Experimental Workflow for γ-Caprolactone Purification
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Workflow for γ-Caprolactone Purification
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Caption: A flowchart illustrating the key steps in the purification of gamma-Caprolactone by

vacuum distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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